Cas no 1690910-31-6 (7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1690910-31-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6033436
• PubChem ID: 136838492
• Update Time: 2025-07-26

7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 1690910-31-6
• EN300-1118380
• 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C12H19N3/c1-2-3-10-8-12-13-7-6-11(9-4-5-9)15(12)14-10/h8-9,11,13H,2-7H2,1H3
• InChI Key： GCNGLTQALSTHAQ-UHFFFAOYSA-N
• SMILES： N12C(=CC(CCC)=N1)NCCC2C1CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine (CAS No. 1690910-31-6)

7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine], identified by its Chemical Abstracts Service (CAS) number 1690910-31-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its structural versatility and biological activity. The presence of both cyclopropyl and propyl substituents in its molecular structure contributes to its unique physicochemical properties, making it a promising candidate for further exploration in drug discovery.

The pyrazolo[1,5-apyrimidine core structure is a fused bicyclic system consisting of a pyrazole ring linked to an apyrimidine ring. This particular arrangement facilitates diverse interactions with biological targets, including enzymes and receptors, which are critical for therapeutic intervention. The 7-cyclopropyl moiety enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. Additionally, the 2-propyl group introduces steric hindrance that can modulate binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The pyrazoloapyrimidine scaffold has been extensively studied for its potential in developing small-molecule inhibitors due to its ability to engage multiple binding pockets on proteins.

In vitro assays have demonstrated promising results when testing 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] against several cancer cell lines. Its ability to disrupt signaling pathways such as MAPK and PI3K/Akt has been particularly noteworthy. These pathways are frequently dysregulated in various malignancies, making them attractive targets for therapeutic intervention. The compound's mechanism of action appears to involve both direct inhibition of key enzymes and modulation of downstream effectors.

The synthesis of 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the pyrazoloapyrimidine core efficiently. These synthetic approaches not only enhance scalability but also allow for structural modifications to fine-tune biological activity.

Preclinical studies are currently underway to evaluate the pharmacokinetic properties of 7-cyclopropyl-2-propyl-4H,5H,6H,7H-pyrazolo[1,5-apyrimidine]. Data from these studies will provide critical insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Understanding these parameters is essential for determining its suitability for further clinical development. Additionally, efforts are being made to identify potential drug-drug interactions and side effects that may arise from its use.

The integration of artificial intelligence (AI) and machine learning (ML) has accelerated the discovery process for compounds like 7-cyclopropyl-2-propyl-4H,5H,6H-pyrazolo[1,5-apryimidine]. Predictive models have been developed to screen large chemical libraries for analogs with enhanced potency and reduced toxicity. These computational tools have significantly reduced the time required for hit identification and lead optimization.

Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in evaluating the therapeutic potential of 7-cyclopropyl-2-propyl-pyrazolo[1,,5-apryimidine]. Preclinical trials are being designed to assess its efficacy in animal models of cancer. These studies aim to provide evidence supporting its transition from bench research to clinical trials in human patients.

The regulatory landscape for novel pharmaceutical compounds requires rigorous testing and documentation before approval for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines that must be followed during preclinical and clinical development phases. Compliance with these regulations ensures that only safe and effective drugs reach patients.

The future prospects of 7-cyclopropyl-a propyl-pyrazolol [1,,5-apryimidine] are promising given its unique structural features and preliminary biological activity. Ongoing research aims to refine its chemical structure through medicinal chemistry interventions to improve pharmacological properties such as solubility and bioavailability. Additionally p>